D-Glucitol-4,5,6,6'-d4

• Molecular Formula: C₆H₁₀D₄O₆
• Molecular Weight: 186.2
• Synonyms: D-Sorbitol-4,5,6,6’-d4; Glucarinev-4,5,6,6’-d4; Esasorb-4,5,6,6’-d4; Cholaxine-4,5,6,6’-d4; Karion-4,5,6,6’-d4; Sionite-4,5,6,6’-d4; Sionon-4,5,6,6’-d4

Description

D-Glucitol-4,5,6,6’-d4 (CAS 478529-49-6) is a deuterated isotopologue of D-glucitol (sorbitol), where four hydrogen atoms at positions 4, 5, 6, and 6’ are replaced by deuterium . This compound retains the chemical structure of sorbitol (C₆H₁₄O₆) but has a molecular formula of C₆H₁₀D₄O₆ and a molecular weight of approximately 186.21 g/mol (compared to 182.17 g/mol for non-deuterated sorbitol). Its primary applications include:

• Isotopic Tracing: Used in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to track metabolic pathways and quantify biological processes .
• Pharmaceutical Research: Serves as an internal standard in pharmacokinetic studies to improve analytical accuracy .

Comparison with Similar Compounds

Non-Deuterated D-Glucitol (Sorbitol)

• Molecular Formula : C₆H₁₄O₆ .
• Key Properties :
  • Melting Point: 89–101°C.
  • Sweetness: ~50% relative to sucrose.
  • Hygroscopicity: High water solubility (235 g/100 mL at 20°C).
• Applications : Sweetener in food, humectant in cosmetics, and excipient in pharmaceuticals .
• Contrast with D-Glucitol-4,5,6,6’-d4 : Lacks isotopic labeling, making it unsuitable for tracer studies but more cost-effective for industrial use .

Other Deuterated Variants

D-Glucitol-d8 (CAS 287962-59-8)

• Labeling : Eight deuterium atoms.
• Applications : Higher sensitivity in MS due to increased isotopic enrichment, preferred for low-abundance metabolite detection .

D-[5,6-¹³C₂]Glucitol

• Labeling : ¹³C at positions 5 and 6.
• Applications : Metabolic flux analysis in glycolysis and pentose phosphate pathways .

Comparison :

Property	D-Glucitol-4,5,6,6’-d4	D-Glucitol-d8	D-[5,6-¹³C₂]Glucitol
Isotopic Label	Deuterium (4H)	Deuterium (8H)	¹³C (2C)
Molecular Weight	~186.21 g/mol	~190.25 g/mol	~184.17 g/mol
Primary Use	NMR/MS tracing	High-sensitivity MS	Carbon pathway analysis

Acetylated Derivatives

Sorbitol Hexaacetate (CAS 7208-47-1)

• Structure : All six hydroxyl groups acetylated.
• Properties : Melting point 100–104°C; lipophilic .
• Applications : Intermediate in organic synthesis (e.g., polymers, surfactants) .

2,3,4,6-Tetra-O-acetyl-1,5-anhydro-D-glucitol (CAS 13137-69-4)

• Structure : Acetylated with a 1,5-anhydro ring.
• Applications : Glycosylation reagent in carbohydrate chemistry .

Comparison :

Property	D-Glucitol-4,5,6,6’-d4	Sorbitol Hexaacetate	1,5-Anhydro Tetraacetate
Solubility	Hydrophilic	Lipophilic	Moderate
Reactivity	Unmodified hydroxyls	Fully protected	Partially protected
Key Use	Tracer studies	Synthetic precursor	Glycosylation reactions

Phosphorylated Derivatives

2,5-Anhydro-D-glucitol 1,6-Diphosphate (CAS 488-69-7)

• Structure : Phosphorylated at positions 1 and 6.
• Applications : Inhibitor of glycolytic enzymes (e.g., hexokinase) .

Comparison :

• D-Glucitol-4,5,6,6’-d4 is non-ionized and neutral, whereas phosphorylated derivatives carry negative charges, influencing their interaction with enzymes and membranes .

Functionalized Derivatives (Pharmaceutical Intermediates)

Dapagliflozin Tetraacetate (CAS 461432-25-7)

• Structure : Modified with aryl and ethoxy groups.
• Applications : Intermediate in sodium-glucose cotransporter-2 (SGLT2) inhibitor synthesis .

Comparison :

• Unlike D-Glucitol-4,5,6,6’-d4, these derivatives are structurally complex and designed for specific receptor targeting .